Cas no 1257553-79-9 (2-(2-Methoxyethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-(2-Methoxyethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1257553-79-9
• MF: C₁₄H₂₂BNO₄
• MW: 279.13978433609
• MDL: MFCD16995934
• CID: 1034481
• PubChem ID: 58496296
• Update Time: 2025-05-25

2-(2-Methoxyethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-(2-Methoxy-ethoxy)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
• EN300-7406661
• F10363
• J-505653
• CS-0094346
• FT-0723361
• DTXSID60729341
• AS-2401
• MB19444
• Pyridine, 2-(2-methoxyethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 1257553-79-9
• SCHEMBL2584006
• (6-(2-METHOXYETHOXY)PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• 2-(2-METHOXYETHOXY)-5-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• A889948
• XXIFFWUJVLUWSG-UHFFFAOYSA-N
• MFCD16995934
• AKOS016014882
• 2-(2-Methoxyethoxy)-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridine
• 2-(2-Methoxyethoxy)pyridine-5-boronic Acid Pinacol Ester
• DB-062409

• MDL： MFCD16995934
• Inchi： 1S/C14H22BNO4/c1-13(2)14(3,4)20-15(19-13)11-6-7-12(16-10-11)18-9-8-17-5/h6-7,10H,8-9H2,1-5H3
• InChI Key： XXIFFWUJVLUWSG-UHFFFAOYSA-N
• SMILES： O1B(C2C=NC(=CC=2)OCCOC)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 279.16400
• Monoisotopic Mass: 279.1641883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.81000
• LogP: 1.40600

2-(2-Methoxyethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 2-(2-Methoxyethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 2-(2-Methoxyethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 1257553-79-9)

2-(2-Methoxyethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, with the CAS number 1257553-79-9, is a highly versatile boron-containing compound widely utilized in pharmaceutical research, material science, and organic synthesis. This compound belongs to the class of pyridine derivatives, which are known for their significant role in drug discovery and catalysis. The presence of the dioxaborolane moiety makes it particularly valuable for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern synthetic chemistry.

In recent years, the demand for boronic acid derivatives like 2-(2-Methoxyethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine has surged due to their applications in bioconjugation and proteolysis-targeting chimeras (PROTACs). Researchers are increasingly exploring its potential in cancer therapeutics and neurodegenerative disease research, aligning with the growing interest in precision medicine. Its methoxyethoxy side chain enhances solubility, making it suitable for aqueous-phase reactions, a feature highly sought after in green chemistry initiatives.

The compound’s CAS No. 1257553-79-9 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and medicinal chemistry. Users often inquire about its synthetic routes, stability under various conditions, and compatibility with other reagents. These queries highlight the need for detailed technical data, which underscores the importance of reliable suppliers and analytical certification.

From an SEO perspective, keywords such as "boron-based pyridine compounds", "Suzuki coupling reagents", and "solubility-enhanced boronic esters" are critical for visibility. The compound’s unique structure also aligns with trending topics like click chemistry and bioorthogonal reactions, which are revolutionizing drug delivery systems. Its role in PET radiotracer development further expands its appeal to the molecular imaging community.

In summary, 2-(2-Methoxyethoxy)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS 1257553-79-9) is a pivotal building block in contemporary chemistry. Its multifaceted applications, from catalysis to biopharmaceuticals, ensure its continued prominence in scientific literature and industrial workflows. Future research may focus on optimizing its reactivity profiles and expanding its utility in nanotechnology and biomaterials.